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Compound of Interest

Compound Name:
1-Methoxypropan-2-yl

methanesulfonate

Cat. No.: B1361071 Get Quote

Caution: 1-Methoxypropan-2-yl methanesulfonate is a chemical compound intended for

research use only. All handling and experiments should be conducted in a well-ventilated

laboratory fume hood, and appropriate personal protective equipment (PPE), including gloves,

lab coat, and safety glasses, should be worn. Review the Safety Data Sheet (SDS) before use.

Introduction
1-Methoxypropan-2-yl methanesulfonate is a chemical compound with the molecular formula

C5H12O4S.[1][2] It is the methanesulfonate ester of 1-methoxy-2-propanol. While specific,

detailed experimental protocols using 1-Methoxypropan-2-yl methanesulfonate as a primary

bioactive agent are not extensively documented in publicly available literature, its chemical

structure as a sulfonate ester suggests potential applications as an alkylating agent.

Methanesulfonate esters are known to be good leaving groups in nucleophilic substitution

reactions, a reactivity that is fundamental in various chemical and pharmaceutical applications.

This document provides a general overview of its potential applications and theoretical

experimental protocols based on the reactivity of similar sulfonate-containing compounds.

Potential Applications
Based on its chemical structure, 1-Methoxypropan-2-yl methanesulfonate could theoretically

be utilized in the following research areas:
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Organic Synthesis: As an alkylating agent to introduce a 1-methoxypropan-2-yl group onto a

variety of nucleophiles such as amines, thiols, and alcohols.

Prodrug Development: The methanesulfonate group could be used as a leaving group in the

design of prodrugs, where the active drug molecule is released upon nucleophilic attack in a

physiological environment.

Bioconjugation: While less common than other functional groups, sulfonate esters can be

used for bioconjugation, reacting with specific nucleophilic residues on proteins or other

biomolecules.

Physicochemical Data
A summary of the key physicochemical properties of 1-Methoxypropan-2-yl
methanesulfonate is presented in Table 1.

Property Value Reference

CAS Number 24590-51-0 [3]

Molecular Formula C5H12O4S [1][2]

Molecular Weight 168.21 g/mol [3]

SMILES CC(COC)OS(=O)(=O)C [1][3]

Physical Description
Not explicitly stated in

searches

Solubility
Not explicitly stated in

searches

Theoretical Experimental Protocols
The following are generalized, theoretical protocols. These have not been validated and should

be adapted and optimized by the researcher.

General Alkylation Reaction Protocol
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This protocol describes a general procedure for using 1-Methoxypropan-2-yl
methanesulfonate as an alkylating agent.

Workflow for General Alkylation:
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Figure 1: General workflow for an alkylation reaction.
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Materials:

1-Methoxypropan-2-yl methanesulfonate

Nucleophile (e.g., an amine, alcohol, or thiol)

Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF),

Acetonitrile)

Non-nucleophilic base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

Quenching solution (e.g., saturated ammonium chloride solution)

Organic solvent for extraction (e.g., Ethyl acetate)

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Silica gel for column chromatography

Procedure:

Dissolve the nucleophile (1 equivalent) and the base (1.1-1.5 equivalents) in the chosen

anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon).

Cool the mixture to a suitable temperature (e.g., 0 °C) in an ice bath.

In a separate flask, dissolve 1-Methoxypropan-2-yl methanesulfonate (1-1.2 equivalents)

in a minimal amount of the same anhydrous solvent.

Add the solution of 1-Methoxypropan-2-yl methanesulfonate dropwise to the stirred

solution of the nucleophile and base.

Allow the reaction to warm to room temperature and stir for a time determined by reaction

monitoring (e.g., by Thin Layer Chromatography - TLC).

Upon completion, quench the reaction by adding the quenching solution.
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Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

Wash the combined organic layers with brine, dry over the drying agent, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using an appropriate

solvent system.

Characterize the purified product by analytical techniques such as NMR and Mass

Spectrometry.

Signaling Pathway Visualization (Theoretical)
As there is no direct evidence of 1-Methoxypropan-2-yl methanesulfonate's involvement in

specific signaling pathways, the following diagram illustrates a hypothetical mechanism by

which an alkylating agent could induce cellular stress, a common outcome of non-specific

alkylation of biomolecules.

1-Methoxypropan-2-yl
methanesulfonate

Cellular Nucleophiles
(DNA, Proteins)

Alkylation

Alkylated Biomolecules

Cellular Stress Response

Apoptosis or DNA Repair
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Click to download full resolution via product page

Figure 2: Hypothetical cellular effect of a non-specific alkylating agent.

Conclusion
1-Methoxypropan-2-yl methanesulfonate is a chemical with potential as an alkylating agent

in organic synthesis. While its biological activity and specific applications in drug development

are not well-documented, its chemical properties suggest theoretical utility in areas requiring

the introduction of a 1-methoxypropan-2-yl group or in prodrug design. The provided protocols

are general and theoretical, and researchers should conduct thorough literature searches for

analogous reactions to develop specific, optimized experimental procedures. Further research

is needed to elucidate any potential biological effects and to establish validated experimental

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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